Cas no 84499-72-9 ((1S)-1-(p-tolyl)ethanamine;hydrochloride)

• Product Name: (1S)-1-(p-tolyl)ethanamine;hydrochloride
• CAS No: 84499-72-9
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• MDL: MFCD12757102
• CID: 1030299
• PubChem ID: 53484685
• Update Time: 2024-10-26

(1S)-1-(p-tolyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(p-Tolyl)ethanamine hydrochloride
• (1S)-1-(4-methylphenyl)ethanamine,hydrochloride
• (S)-(-)-1-(P-TOLYL)ETHYLAMINE-HCL
• (S)-1-(p-Tolyl)ethamine hydrochloride
• CS-0153087
• DTXSID30704140
• (1S)-1-(4-methylphenyl)ethan-1-amine hydrochloride
• EN300-7700279
• (S)-1-(P-TOLYL)ETHAN-1-AMINE HYDROCHLORIDE
• (1S)-1-(4-Methylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• (S)-1-(p-Tolyl)ethanaminehydrochloride
• MFCD12757102
• Y14023
• AKOS015923163
• BS-17611
• 84499-72-9
• (s)-(-)-1-(p-tolyl)ethylamine hydrochloride
• (1S)-1-(4-methylphenyl)ethanamine;hydrochloride
• (S)-1-(p-Tolyl)ethanamine HCl
• (1S)-1-(p-tolyl)ethanamine;hydrochloride
• Benzenemethanamine, α,4-dimethyl-, hydrochloride, (S)- (ZCI)
• Benzenemethanamine, α,4-dimethyl-, hydrochloride, (αS)- (9CI)
• DS-019107
• (1S)-1-(4-METHYLPHENYL)ETHANAMINE HYDROCHLORIDE

• MDL： MFCD12757102
• Inchi： 1S/C9H13N.ClH/c1-7-3-5-9(6-4-7)8(2)10;/h3-6,8H,10H2,1-2H3;1H/t8-;/m0./s1
• InChI Key： QDWBCLYSNFCQGQ-QRPNPIFTSA-N
• SMILES： [C@H](C1C=CC(C)=CC=1)(N)C.Cl

Computed Properties

• Exact Mass: 171.0814771g/mol
• Monoisotopic Mass: 171.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų